Ethyl 2-(2-((2-cyclohexyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamido)acetate

• IUPAC Name: ethyl 2-[[2-(7-cyclohexyl-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl)sulfanylacetyl]amino]acetate
• InChI: InChI=1S/C20H27N5O5S/c1-4-30-14(27)10-21-13(26)11-31-18-15-17(24(2)20(29)25(3)19(15)28)22-16(23-18)12-8-6-5-7-9-12/h12H,4-11H2,1-3H3,(H,21,26)
• InChI Key: NATQIMFTXOOWGC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC(=O)CSC1=NC(=NC2=C1C(=O)N(C(=O)N2C)C)C3CCCCC3
• Molecular Formula: C20H27N5O5S
• Molecular Weight: 449.5 g/mol

Description

The compound contains a cyclohexyl group, which is a cyclic hydrocarbon group derived from cyclohexane. It also contains a pyrimidinyl group, which is a type of nitrogen-containing heterocycle. The compound also has thio, acetamido, and acetate groups.

Molecular Structure Analysis

The compound likely has a complex three-dimensional structure due to the presence of the cyclic and heterocyclic groups. The exact structure would depend on the specific spatial arrangement of these groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Properties like solubility, melting point, boiling point, etc., would need to be determined experimentally.

Scientific Research Applications

Antimicrobial and Antifungal Activities : Pyrimidinone and thiazolopyrimidine derivatives have been synthesized and evaluated for their antimicrobial and antifungal properties. These compounds have shown good activity against various bacterial and fungal strains, comparable to reference drugs like streptomycin and fusidic acid (Hossan et al., 2012). Such findings suggest potential applications in developing new antimicrobial agents to combat resistant pathogens.

Antitumor and Antioxidant Agents : Thieno[2,3‐d]pyrimidines, through cyclization and thio-addition processes, have generated compounds with significant antitumor activity against Hep-G2 cells, indicating their potential as specific antitumor agents. Additionally, some derivatives exhibit promising antioxidant properties, which could be beneficial in designing drugs to manage oxidative stress-related diseases (Aly et al., 2010).

Anti-HIV-1 Activity : Synthesis of pyrimidin-4(3H)-one derivatives with different substituents has led to compounds with virus-inhibiting properties against the human immunodeficiency virus type 1 (HIV-1), demonstrating potential for the development of new antiretroviral drugs (Novikov et al., 2004).

Safety and Hazards

The safety and hazards associated with a compound depend on its specific physical and chemical properties. Without specific data, it’s difficult to provide accurate safety information.

Future Directions

Future research on this compound would likely involve determining its physical and chemical properties, exploring potential synthesis routes, and investigating potential applications.